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Compound of Interest

Compound Name:
ethyl 3-(3,4-

dihydroxyphenyl)propanoate

Cat. No.: B1329750 Get Quote

An In-depth Technical Guide to Ethyl 3-(3,4-dihydroxyphenyl)propanoate

Ethyl 3-(3,4-dihydroxyphenyl)propanoate, a notable derivative of caffeic acid, has garnered

attention in scientific research for its potential biological activities. This guide provides a

comprehensive overview of its chemical properties, synthesis, and known biological effects,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms
Ethyl 3-(3,4-dihydroxyphenyl)propanoate is recognized by several names and chemical

identifiers, crucial for accurate database searches and procurement.
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Identifier Type Value

IUPAC Name ethyl 3-(3,4-dihydroxyphenyl)propanoate

Synonyms

Ethyl 3-(3,4-dihydroxyphenyl)propionate,

Benzenepropanoic acid, 3,4-dihydroxy-, ethyl

ester, 3,4-Dihydroxyhydrocinnamic acid ethyl

ester

CAS Number 3967-57-5[1]

Molecular Formula C₁₁H₁₄O₄

Molecular Weight 210.23 g/mol

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental for its application

in research and development.

Property Value

Appearance White solid (estimated)[2]

Melting Point
39.00 to 42.00 °C (for ethyl 3-(2-hydroxyphenyl)

propionate)[2]

Boiling Point
296.12 °C (estimated, for ethyl 3-(2-

hydroxyphenyl) propionate)[2]

LogP
1.59350 (for ethyl 3-(2,4-

dihydroxyphenyl)propionate)[3]

PSA (Polar Surface Area)
66.76 Å² (for ethyl 3-(2,4-

dihydroxyphenyl)propionate)[3]

Synthesis Protocol
The synthesis of ethyl 3-(3,4-dihydroxyphenyl)propanoate can be achieved through various

organic chemistry routes. A common method involves the esterification of 3-(3,4-
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dihydroxyphenyl)propanoic acid. While a specific detailed protocol for the title compound was

not found in the immediate search results, a general esterification procedure can be outlined.

General Esterification Procedure (Fischer Esterification):

Reactants: 3-(3,4-dihydroxyphenyl)propanoic acid and an excess of absolute ethanol are

used as the primary reactants.

Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), is

required to protonate the carboxylic acid and facilitate nucleophilic attack by the ethanol.

Reaction Conditions: The reaction mixture is typically heated under reflux for several hours

to drive the equilibrium towards the formation of the ester. The removal of water as it is

formed can also increase the yield.

Work-up: After the reaction is complete, the mixture is cooled, and the excess ethanol and

acid catalyst are neutralized, often with a weak base like sodium bicarbonate solution.

Purification: The crude product is then extracted with an organic solvent (e.g., ethyl acetate)

and purified using techniques such as column chromatography to yield the pure ethyl 3-(3,4-
dihydroxyphenyl)propanoate.

Biological Activity and Potential Signaling Pathways
Research suggests that ethyl 3-(3,4-dihydroxyphenyl)propanoate and its derivatives

possess significant antioxidant and anti-inflammatory properties.[4] These activities are likely

attributed to the catechol moiety (the 3,4-dihydroxy-substituted benzene ring), which is an

effective scavenger of free radicals.

Antioxidant Activity
The antioxidant capacity of phenolic compounds is often evaluated using the DPPH (2,2-

diphenyl-1-picrylhydrazyl) radical scavenging assay.[5][6]

DPPH Radical Scavenging Assay Protocol:

Reagent Preparation: A stock solution of DPPH in a suitable solvent (e.g., methanol or

ethanol) is prepared.
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Sample Preparation: Solutions of ethyl 3-(3,4-dihydroxyphenyl)propanoate at various

concentrations are prepared.

Reaction: The sample solutions are mixed with the DPPH solution in a microplate or

cuvettes.

Incubation: The reaction mixture is incubated in the dark at room temperature for a specified

period (e.g., 30 minutes).

Measurement: The absorbance of the solution is measured at a specific wavelength

(typically around 517 nm) using a spectrophotometer.

Calculation: The percentage of DPPH radical scavenging activity is calculated by comparing

the absorbance of the sample solutions to that of a control (DPPH solution without the

sample). The EC₅₀ value, representing the concentration of the compound required to

scavenge 50% of the DPPH radicals, is then determined.[5]

Anti-inflammatory Effects
The anti-inflammatory properties of related compounds suggest that ethyl 3-(3,4-
dihydroxyphenyl)propanoate may modulate inflammatory pathways. For instance, a similar

compound, isopropyl 3-(3,4-dihydroxyphenyl) 2-hydroxypropanoate (IDHP), has been shown to

protect against septic myocardial injury by regulating the GAS6/Axl-AMPK signaling pathway.

[7] This pathway is involved in cellular processes like inflammation, oxidative stress, and

mitochondrial dysfunction.[7]

Based on the known antioxidant and anti-inflammatory effects of phenolic compounds, a

plausible signaling pathway for ethyl 3-(3,4-dihydroxyphenyl)propanoate can be

hypothesized.
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Caption: Hypothesized mechanism of antioxidant and anti-inflammatory action.

Experimental Workflows
A typical workflow for investigating the biological activity of ethyl 3-(3,4-
dihydroxyphenyl)propanoate would involve a series of in vitro and potentially in vivo

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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